N-[5-(3,4-dichlorobenzyl)-1,3-thiazol-2-yl]butanamide

• IUPAC Name: N-[5-[(3,4-dichlorophenyl)methyl]-1,3-thiazol-2-yl]butanamide
• InChI: InChI=1S/C14H14Cl2N2OS/c1-2-3-13(19)18-14-17-8-10(20-14)6-9-4-5-11(15)12(16)7-9/h4-5,7-8H,2-3,6H2,1H3,(H,17,18,19)
• InChI Key: IUIYZOPQYFOCOA-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=NC=C(S1)CC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H14Cl2N2OS
• Molecular Weight: 329.2 g/mol

Description

N-[5-(3,4-dichlorobenzyl)-1,3-thiazol-2-yl]butanamide is a chemical compound of interest due to its potential in various fields of chemistry and pharmacology. Its structure is characterized by the presence of a thiazolyl butanamide core substituted with dichlorobenzyl, indicating potential biological activity and chemical reactivity worth exploring in detail.

Synthesis Analysis

The synthesis of related thiazole derivatives typically involves the reaction between suitable amine precursors and dichlorobenzyl compounds. For instance, similar compounds have been synthesized through reactions involving substituted benzylidene-thiazol-2-amines and dichlorobenzaldehyde or equivalent compounds, under conditions that may include the use of catalysts or specific reagents to promote the formation of the desired thiazolyl butanamide framework (Hu et al., 2010).

Molecular Structure Analysis

The molecular structure of thiazole derivatives, including compounds similar to this compound, has been determined through crystallographic methods. These studies reveal the spatial arrangement of atoms within the molecule and provide insights into the compound's stereochemistry and potential intermolecular interactions. For example, crystal structure analyses show that these compounds can crystallize in various systems, displaying unique geometrical configurations that may influence their chemical and biological behaviors (Hu et al., 2010).